1-(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C23H24FN3O2S/c24-20-11-5-4-10-19(20)23-25-21(29-26-23)15-17-7-6-13-27(16-17)22(28)12-14-30-18-8-2-1-3-9-18/h1-5,8-11,17H,6-7,12-16H2
• InChI Key: KFMCFPFLSKBFGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCSC2=CC=CC=C2)CC3=NC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C23H24FN3O2S
• Molecular Weight: 425.5 g/mol

Description

1-(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-3-(phenylthio)propan-1-one is a useful research compound. Its molecular formula is C23H24FN3O2S and its molecular weight is 425.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds with the 1,2,4-oxadiazole moiety, such as the one described, are synthesized for various pharmacological studies. These compounds are often evaluated for their potential as G protein-coupled receptor agonists, antibacterial agents, and in antifungal applications. Their synthesis involves complex organic reactions aiming to explore the structure-activity relationship (SAR) that underpins their biological activities.

• Antimicrobial and Antifungal Properties

  A study by Khalid et al. (2016) synthesized N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, demonstrating moderate to significant antibacterial activity. Similarly, Sangshetti and Shinde (2011) synthesized 3-(1-(1-substituted piperidin-4-yl)-1H-1,2,3-triazol-4-yl)-5-substituted phenyl-1,2,4-oxadiazoles with notable antifungal properties, indicating the potential utility of these compounds in addressing microbial resistance [Khalid et al., 2016; Sangshetti & Shinde, 2011].

• Antitumor Activity

  Compounds with a similar structure have been explored for their antitumor properties. Naito et al. (2005) investigated a series of novel compounds for cytotoxic activity against tumor cell lines, demonstrating potent in vitro and in vivo antitumor activities, which could potentially lead to new therapeutic options for cancer treatment [Naito et al., 2005].

• Enzyme Inhibition

  The enzyme inhibition capability of these compounds is another area of interest. Khalid et al. (2016) synthesized 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, evaluating their inhibitory activity against butyrylcholinesterase (BChE), an enzyme relevant in neurodegenerative diseases. Molecular docking studies further elucidated their potential mechanism of action [Khalid et al., 2016].